![molecular formula C22H24N4O2 B6451730 6-{1-[4-(propan-2-yloxy)benzoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile CAS No. 2549050-25-9](/img/structure/B6451730.png)
6-{1-[4-(propan-2-yloxy)benzoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile
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Description
The compound contains several functional groups including a pyridine ring, a pyrrole ring, a benzoyl group, and a propoxy group. These groups are common in many organic compounds and can contribute to a variety of chemical properties and reactivities .
Molecular Structure Analysis
The compound’s structure includes a pyridine ring, which is a six-membered ring with one nitrogen atom, and a pyrrole ring, which is a five-membered ring with one nitrogen atom. These heterocyclic rings are common in many organic compounds and can contribute to the compound’s stability and reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the pyridine and pyrrole rings in this compound could contribute to its aromaticity, which can affect its stability and reactivity. The propoxy group could make the compound more hydrophobic, affecting its solubility in different solvents .Mechanism of Action
The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with. Without specific information on the use of this compound, it’s difficult to provide a detailed analysis of its mechanism of action .
Future Directions
properties
IUPAC Name |
6-[1-(4-propan-2-yloxybenzoyl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2/c1-15(2)28-19-6-4-17(5-7-19)22(27)26-10-9-18-13-25(14-20(18)26)21-8-3-16(11-23)12-24-21/h3-8,12,15,18,20H,9-10,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCLFFGIZVCXWQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)N2CCC3C2CN(C3)C4=NC=C(C=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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